Chlorotrimethylsilane
Chlorotrimethylsilane
Chlorotrimethylsilane is a silyl chloride consisting of a central silicon atom covalently bound to one chloro and three methyl groups. Chlorotrimethylsilane is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent.
Trimethylchlorosilane appears as a colorless fuming liquid with a pungent odor. Boiling point 135° F, Flash point -18°F. Density 0.854 g / cm3. The vapor and liquid may cause burns. Vapors are heavier than air.
Trimethylchlorosilane appears as a colorless fuming liquid with a pungent odor. Boiling point 135° F, Flash point -18°F. Density 0.854 g / cm3. The vapor and liquid may cause burns. Vapors are heavier than air.
Brand Name:
Vulcanchem
CAS No.:
75-77-4
VCID:
VC0032843
InChI:
InChI=1S/C3H9ClSi/c1-5(2,3)4/h1-3H3
SMILES:
C[Si](C)(C)Cl
Molecular Formula:
C3H9ClSi
(CH3)3SiCl
C3H9ClSi
(CH3)3SiCl
C3H9ClSi
Molecular Weight:
108.64 g/mol
Chlorotrimethylsilane
CAS No.: 75-77-4
Reference Standards
VCID: VC0032843
Molecular Formula: C3H9ClSi
(CH3)3SiCl
C3H9ClSi
Molecular Weight: 108.64 g/mol
| CAS No. | 75-77-4 |
|---|---|
| Product Name | Chlorotrimethylsilane |
| Molecular Formula | C3H9ClSi (CH3)3SiCl C3H9ClSi |
| Molecular Weight | 108.64 g/mol |
| IUPAC Name | chloro(trimethyl)silane |
| Standard InChI | InChI=1S/C3H9ClSi/c1-5(2,3)4/h1-3H3 |
| Standard InChIKey | IJOOHPMOJXWVHK-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)Cl |
| Canonical SMILES | C[Si](C)(C)Cl |
| Boiling Point | 135 °F at 760 mm Hg (EPA, 1998) 60.0 °C 57 °C |
| Colorform | Colorless liquid |
| Density | 0.854 at 77 °F (EPA, 1998) 0.854 AT 25 °C/25 °C Relative density (water = 1): 0.85 |
| Flash Point | 0 °F (EPA, 1998) -18 °F (-28 °C) (Closed cup) 0 °F (Open cup) -27 °C |
| Melting Point | -72 °F (EPA, 1998) -40.0 °C -40 °C -58 °C |
| Physical Description | Trimethylchlorosilane appears as a colorless fuming liquid with a pungent odor. Boiling point 135° F, Flash point -18°F. Density 0.854 g / cm3. The vapor and liquid may cause burns. Vapors are heavier than air. Liquid COLOURLESS LIQUID WITH PUNGENT ODOUR. |
| Description | Chlorotrimethylsilane is a silyl chloride consisting of a central silicon atom covalently bound to one chloro and three methyl groups. Chlorotrimethylsilane is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent. Trimethylchlorosilane appears as a colorless fuming liquid with a pungent odor. Boiling point 135° F, Flash point -18°F. Density 0.854 g / cm3. The vapor and liquid may cause burns. Vapors are heavier than air. |
| Solubility | Decomposes (NTP, 1992) Sol in benzene, ether, perchloroethylene Solubility in water: reaction |
| Synonyms | KA 31; KA 31 (silane); LS 260; Monochlorotrimethylsilane; Monochlorotrimethylsilicon; NSC 15750; TMCS; TSL 8031; Trimethylchlorosilane; Trimethylsilane Chloride; Trimethylsilicon Chloride; Trimethylsilyl Chloride; TMS-Cl; TMSCl |
| Vapor Density | 3.7 (EPA, 1998) (Relative to Air) 3.75 (Air=1) Relative vapor density (air = 1): 3.8 |
| Vapor Pressure | 608 mm Hg at 68 °F ; 40 mm Hg at 11.5° F; 100 mm Hg at 42.8° F (NTP, 1992) 233.67 mmHg 234 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 26.7 |
| PubChem Compound | 6397 |
| Last Modified | Nov 11 2021 |
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